Cas no 2768332-35-8 (1-(4-bromo-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride)

• Product Name: 1-(4-bromo-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride
• CAS No: 2768332-35-8
• MF: C₉H₁₂BrCl₂N₃
• MW: 313.021678924561
• CID: 5880228
• PubChem ID: 165995854
• Update Time: 2025-05-19

1-(4-bromo-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2768332-35-8
• 1-(4-bromo-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride
• EN300-37392668

• Inchi： 1S/C9H10BrN3.2ClH/c1-5(11)9-12-7-4-2-3-6(10)8(7)13-9;;/h2-5H,11H2,1H3,(H,12,13);2*1H
• InChI Key： DEEIHYBSMOOCQJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(C(C)N)N2.Cl.Cl

Computed Properties

• Exact Mass: 310.95917g/mol
• Monoisotopic Mass: 310.95917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(4-bromo-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride

Professional Introduction to 1-(4-bromo-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride (CAS No. 2768332-35-8)

1-(4-bromo-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride, identified by its CAS number 2768332-35-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the benzodiazole derivatives, a class of molecules known for their diverse biological activities. The presence of a bromine substituent at the 4-position and an amine group at the 1-position of the benzodiazole core enhances its pharmacological potential, making it a subject of extensive research in drug discovery and development.

The benzodiazol-2-yl moiety in the molecular structure contributes to the compound's ability to interact with various biological targets. Benzodiazole derivatives have long been recognized for their anxiolytic, sedative, and muscle relaxant properties. The introduction of the ethylamine side chain and the subsequent formation of its dihydrochloride salt further modulate its pharmacokinetic and pharmacodynamic properties, making it a promising candidate for therapeutic applications.

In recent years, there has been growing interest in developing novel benzodiazole-based compounds that exhibit improved efficacy and reduced side effects compared to traditional benzodiazolines. The 4-bromo substitution pattern is particularly noteworthy, as it enhances the compound's binding affinity to specific receptors while minimizing off-target effects. This has led to several studies exploring its potential in treating neurological disorders, including anxiety disorders and epilepsy.

One of the most compelling aspects of 1-(4-bromo-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride is its mechanism of action. The compound interacts with gamma-aminobutyric acid (GABA) receptors, which are crucial for regulating neuronal excitability. By enhancing GABAergic neurotransmission, this compound exhibits anxiolytic effects without inducing significant sedation or cognitive impairment. This makes it an attractive alternative to conventional benzodiazepines for patients who experience undesirable side effects from these drugs.

Recent preclinical studies have demonstrated the dihydrochloride salt form of this compound to be highly soluble and stable, which facilitates its formulation into various pharmaceutical dosage forms. The solubility profile is particularly important for oral administration, as it ensures adequate bioavailability and therapeutic efficacy. Additionally, the stability of the dihydrochloride salt under different storage conditions enhances its practicality for clinical use.

The ethan-1-amine group in the molecule contributes to its lipophilicity, which influences how it is distributed within the body. This property is critical for determining the compound's half-life and overall pharmacokinetic profile. Researchers have leveraged this characteristic to optimize dosing regimens and minimize potential toxicity. The balance between lipophilicity and water solubility is a key factor in developing compounds that are both effective and safe for human use.

In addition to its potential in treating neurological disorders, 1-(4-bromo-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride has shown promise in other therapeutic areas. For instance, its interaction with certain enzymes and receptors suggests that it may have applications in treating pain syndromes and inflammatory conditions. The bromine substituent also opens up possibilities for further chemical modifications, allowing researchers to explore new derivatives with enhanced therapeutic profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzodiazole core structure efficiently. These synthetic advancements not only facilitate large-scale production but also enable modifications that can tailor the compound's biological activity.

Efforts are ongoing to translate preclinical findings into clinical trials. Phase I trials have begun to evaluate the safety and tolerability of 1-(4-bromo-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride in human subjects. Preliminary results are encouraging, indicating that the compound is well-tolerated at therapeutic doses. Further clinical investigations are needed to confirm its efficacy across different patient populations and to establish optimal dosing strategies.

The development of this compound underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating knowledge from multiple scientific disciplines, researchers can identify promising lead compounds and optimize their properties for clinical use. The case of 1-(4-bromo-1H-1,3-benzodiazol-2-yl)ethan-1amine dihydrochloride exemplifies how targeted molecular design can lead to innovative therapeutics that address unmet medical needs.

In conclusion, 1-(4-bromo-lH-l ,3 -benzodiazol -2 -yl)ethan-l -amine dihydrochloride (CAS No .2768332 -35 -8 ) is a versatile pharmaceutical intermediate with significant therapeutic potential . Its unique structural features , coupled with recent advances in synthetic chemistry , make it a valuable asset in drug discovery . As research continues , this compound holds promise for improving treatments for neurological disorders , pain management , and other conditions . The collaborative efforts of scientists across various fields will be essential in realizing its full clinical potential . p >